Cas no 1874738-58-5 (2-(2-Methyl-6-nitrophenyl)propan-2-amine)

• Product Name: 2-(2-Methyl-6-nitrophenyl)propan-2-amine
• CAS No: 1874738-58-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6427705
• PubChem ID: 126980293
• Update Time: 2025-10-28

2-(2-Methyl-6-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1849695
• 2-(2-methyl-6-nitrophenyl)propan-2-amine
• 1874738-58-5
• 2-(2-Methyl-6-nitrophenyl)propan-2-amine

• Inchi： 1S/C10H14N2O2/c1-7-5-4-6-8(12(13)14)9(7)10(2,3)11/h4-6H,11H2,1-3H3
• InChI Key： ZTXFGQXBIWNTIF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C(C)(C)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-Methyl-6-nitrophenyl)propan-2-amine

Research Brief on 2-(2-Methyl-6-nitrophenyl)propan-2-amine (CAS: 1874738-58-5): Recent Advances and Applications

The compound 2-(2-Methyl-6-nitrophenyl)propan-2-amine (CAS: 1874738-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-(2-Methyl-6-nitrophenyl)propan-2-amine as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its structural similarity to known amphetamine derivatives. Researchers have explored its pharmacological profile, particularly its interaction with monoamine transporters, which could have implications for neurological disorders such as depression and ADHD. The compound's nitro group and methyl substitution patterns are believed to influence its binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers investigated the compound's potential as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). The study utilized in vitro assays and molecular docking simulations to demonstrate its moderate affinity for DAT, NET, and SERT, suggesting a possible mechanism of action akin to traditional stimulants but with a distinct pharmacological profile. The CAS number 1874738-58-5 was specifically referenced in this study as a critical identifier for reproducibility and regulatory purposes.

Another significant development involves the compound's application in positron emission tomography (PET) imaging. A research group at a leading university recently developed a carbon-11 labeled version of 2-(2-Methyl-6-nitrophenyl)propan-2-amine to study its biodistribution and brain penetration in animal models. Preliminary results indicate favorable pharmacokinetics, making it a promising candidate for neuroimaging studies targeting monoamine systems.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2-(2-Methyl-6-nitrophenyl)propan-2-amine with higher yields and purity. A 2024 patent application describes a novel catalytic hydrogenation method that reduces the nitro group while preserving the amine functionality, addressing previous challenges in the compound's synthesis. This improvement is particularly relevant for scaling up production for preclinical studies.

Regulatory agencies have begun monitoring this compound due to its structural similarity to controlled substances. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) included it in their early warning system in 2023, noting its emergence in forensic casework. This regulatory attention underscores the need for continued research into its pharmacological effects and potential abuse liability.

In conclusion, 2-(2-Methyl-6-nitrophenyl)propan-2-amine (CAS: 1874738-58-5) represents an intriguing molecule at the intersection of medicinal chemistry and neuroscience research. While its therapeutic potential is promising, further studies are needed to fully characterize its safety profile and optimize its pharmacological properties. The compound serves as an excellent example of how structural modifications to known pharmacophores can yield molecules with novel biological activities and applications in both therapy and diagnostic imaging.